Cas no 2757082-46-3 ((R)-2-([2,2'-Bipyridin]-6-yl)-4-isopropyl-4,5-dihydrooxazole)

• Product Name: (R)-2-([2,2'-Bipyridin]-6-yl)-4-isopropyl-4,5-dihydrooxazole
• CAS No: 2757082-46-3
• MF: C₁₆H₁₇N₃O
• MW: 267.325683355331
• CID: 5085698
• PubChem ID: 154729549
• Update Time: 2025-10-31

(R)-2-([2,2'-Bipyridin]-6-yl)-4-isopropyl-4,5-dihydrooxazole Chemical and Physical Properties

Names and Identifiers

• (R)-2-([2,2'-Bipyridin]-6-yl)-4-isopropyl-4,5-dihydrooxazole
• (4R)-4-propan-2-yl-2-(6-pyridin-2-ylpyridin-2-yl)-4,5-dihydro-1,3-oxazole
• BS-47865
• 2757082-46-3
• F74336
• CS-0179440
• 6-[(4R)-4-isopropyl-4,5-dihydro-1,3-oxazol-2-yl]-2,2'-bipyridine

• Inchi： 1S/C16H17N3O/c1-11(2)15-10-20-16(19-15)14-8-5-7-13(18-14)12-6-3-4-9-17-12/h3-9,11,15H,10H2,1-2H3/t15-/m0/s1
• InChI Key： IJIVESGJHMMFLR-HNNXBMFYSA-N
• SMILES： C1(C2=NC=CC=C2)=NC(C2=N[C@H](C(C)C)CO2)=CC=C1

Computed Properties

• Exact Mass: 267.137162174g/mol
• Monoisotopic Mass: 267.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 47.4Ų

Additional information on (R)-2-([2,2'-Bipyridin]-6-yl)-4-isopropyl-4,5-dihydrooxazole

Recent Advances in the Study of (R)-2-([2,2'-Bipyridin]-6-yl)-4-isopropyl-4,5-dihydrooxazole (CAS: 2757082-46-3)

In recent years, the compound (R)-2-([2,2'-Bipyridin]-6-yl)-4-isopropyl-4,5-dihydrooxazole (CAS: 2757082-46-3) has garnered significant attention in the field of chemical biology and medicinal chemistry. This chiral oxazoline derivative, characterized by its bipyridinyl scaffold, has shown promising potential as a versatile building block for the development of novel therapeutics and catalysts. The unique structural features of this compound, including its rigid bicyclic framework and chelating properties, make it an attractive candidate for various applications in drug discovery and asymmetric synthesis.

Recent studies have focused on elucidating the synthetic routes, physicochemical properties, and biological activities of (R)-2-([2,2'-Bipyridin]-6-yl)-4-isopropyl-4,5-dihydrooxazole. Advanced spectroscopic techniques, such as NMR and X-ray crystallography, have been employed to characterize its molecular structure and confirm its stereochemical configuration. Computational modeling approaches, including density functional theory (DFT) calculations, have provided insights into its electronic properties and potential interaction sites with biological targets.

One of the most significant breakthroughs involves the application of this compound as a chiral ligand in transition metal-catalyzed asymmetric reactions. Researchers have demonstrated its efficacy in facilitating enantioselective transformations, such as hydrogenations and cross-coupling reactions, with high yields and excellent stereocontrol. These findings open new avenues for the synthesis of optically active pharmaceutical intermediates and fine chemicals.

In the realm of medicinal chemistry, preliminary biological evaluations have revealed interesting pharmacological properties of (R)-2-([2,2'-Bipyridin]-6-yl)-4-isopropyl-4,5-dihydrooxazole and its derivatives. Structure-activity relationship (SAR) studies have identified key structural modifications that enhance its binding affinity to specific protein targets, particularly in the context of neurodegenerative diseases and oncology. The compound's ability to modulate enzyme activity and protein-protein interactions is currently under intensive investigation.

Recent patent filings and publications indicate growing commercial interest in this compound, with several pharmaceutical companies exploring its potential as a core structure for drug development. The scalability of its synthesis and the tunability of its properties make it particularly attractive for industrial applications. However, challenges remain in optimizing its pharmacokinetic profile and reducing potential off-target effects.

Future research directions are expected to focus on expanding the structural diversity of this compound class through innovative synthetic strategies, as well as conducting more comprehensive preclinical evaluations. The integration of artificial intelligence and machine learning approaches in molecular design may accelerate the discovery of optimized derivatives with improved therapeutic profiles. Additionally, the development of sustainable synthetic protocols for this compound aligns with the growing emphasis on green chemistry in pharmaceutical manufacturing.

In conclusion, (R)-2-([2,2'-Bipyridin]-6-yl)-4-isopropyl-4,5-dihydrooxazole represents a promising scaffold with multifaceted applications in chemical biology and drug discovery. The continuous advancement in understanding its properties and applications underscores its potential to contribute significantly to the development of new therapeutic agents and catalytic systems. Ongoing research efforts are expected to further elucidate its mechanism of action and expand its utility in various scientific and industrial contexts.